Cas no 898787-28-5 ( )

• Product Name: &nbsp
• CAS No: 898787-28-5
• MF: C₁₆H₁₂ClF₃O
• MW: 312.714094161987
• MDL: MFCD03843433
• CID: 994320
• PubChem ID: 24726049
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
• 3-(3-CHLOROPHENYL)-3'-TRIFLUOROMETHYLPROPIOPHENONE
• AKOS016021951
• MFCD03843433
• 898787-28-5
• DTXSID40644442
• 3-(3-Chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1-propanone
•  

• MDL： MFCD03843433
• Inchi： 1S/C16H12ClF3O/c17-14-6-1-3-11(9-14)7-8-15(21)12-4-2-5-13(10-12)16(18,19)20/h1-6,9-10H,7-8H2
• InChI Key： PNCKRMYKAODNFR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 312.0528772g/mol
• Monoisotopic Mass: 312.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų